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Compound of Interest

Compound Name: 3-Fluorobenzylamine

Cat. No.: B089504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Fluorobenzylamine
(CAS No. 100-82-3), a versatile building block in pharmaceutical and chemical synthesis.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of research.

Physicochemical and Safety Data
The following tables summarize the key physical, chemical, and safety properties of 3-
Fluorobenzylamine.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₈FN [1][2]

Molecular Weight 125.14 g/mol [2]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Boiling Point 82 °C at 16 mmHg [1]

Density 1.097 g/mL at 25 °C [2]

Refractive Index n20/D 1.514 [2]

Flash Point 71 °C (159.8 °F) - closed cup [2]

Solubility Soluble in water [4]

Table 2: Toxicological and Safety Data

Parameter Value Source(s)

Acute Toxicity

Not classified as acutely toxic.

However, it is harmful if

swallowed or in contact with

skin.

[5][6][7]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage. Classified as

Skin Corrosion 1B.

[2][5]

Serious Eye Damage/Irritation Causes serious eye damage. [5][8]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.
[5][9]

Germ Cell Mutagenicity Not classified. [5]

Carcinogenicity Not classified. [5]

Reproductive Toxicity Not classified. [5]
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Hazard Identification and GHS Classification
3-Fluorobenzylamine is classified as a hazardous substance. The Globally Harmonized

System (GHS) classification is as follows:

Pictograms:

GHS05: Corrosion[2][5]

Signal Word: Danger[2][5]

Hazard Statements:

H227: Combustible liquid[5][8]

H314: Causes severe skin burns and eye damage[2][5]

H318: Causes serious eye damage[5][8]

H335: May cause respiratory irritation[5]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets and includes P280 (wear protective gloves/protective clothing/eye

protection/face protection), P303 + P361 + P353 (IF ON SKIN (or hair): Take off immediately

all contaminated clothing. Rinse skin with water/shower), P305 + P351 + P338 (IF IN EYES:

Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy

to do. Continue rinsing), and P405 (Store locked up).[2][5]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard testing of 3-
Fluorobenzylamine are not publicly available in the cited resources. This information is

typically held by the manufacturers and regulatory agencies that conduct the testing.

Researchers should refer to standard OECD or EPA guidelines for chemical safety testing for

general methodologies.

Safe Handling and Storage
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4.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[5]

[9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

4.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.[2][9]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors.[2][9]

4.3. Handling Procedures

Avoid breathing vapors, mist, or gas.[5][7]

Avoid contact with skin and eyes.[5]

Keep away from heat, sparks, and open flames.[5][9]

Use non-sparking tools and follow proper grounding procedures to avoid static electricity.[5]

Handle in accordance with good industrial hygiene and safety practices. Do not eat, drink, or

smoke in the work area. Wash hands thoroughly after handling.[5]

4.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9]

Store in a corrosives area away from incompatible materials.[4][9]
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Incompatible materials include strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[5][7][9]

Store at 2-8 °C for long-term stability.[1]

Emergency Procedures
5.1. Spill Response

In the event of a spill, follow the workflow outlined below.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Decontamination & Disposal

Evacuate Spill Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE

Contain Spill with Absorbent Material

Neutralize (if applicable & safe)

Collect Residue with Non-Sparking Tools

Decontaminate Area

Dispose of Waste as Hazardous

Report Incident

Click to download full resolution via product page

Figure 1: Workflow for Handling a 3-Fluorobenzylamine Spill.
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5.2. First Aid Measures

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6][9]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[6][7][9]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[6][7][9]

Ingestion: Do NOT induce vomiting. Clean mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[7][9]

5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][9]

Specific Hazards: Combustible liquid. Containers may explode when heated. Thermal

decomposition can produce toxic gases, including carbon oxides, nitrogen oxides, and

hydrogen fluoride.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Reactivity and Stability
Chemical Stability: Stable under normal storage conditions.[4][5]

Possibility of Hazardous Reactions: No hazardous reactions are expected under normal

processing.[9]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[4][5][9]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[5][7][9]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[7][9]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. This material and its container must be disposed of as hazardous waste.[6]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 3-Fluorobenzylamine. It is not a substitute for a thorough review of the Safety

Data Sheet (SDS) and proper laboratory safety training. Always consult the most current SDS

for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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